Cas no 1431963-32-4 (1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid
• CAS No: 1431963-32-4
• MF: C₁₁H₁₉Cl₂N₃O₂
• MW: 296.193460702896
• MDL: MFCD25371118
• CID: 4700033
• PubChem ID: 90484236
• Update Time: 2025-10-29

1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxylic acid dihydrochloride
• 1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid

• MDL： MFCD25371118
• Inchi： 1S/C11H17N3O2.2ClH/c1-13-6-9(5-12-13)7-14-4-2-3-10(8-14)11(15)16;;/h5-6,10H,2-4,7-8H2,1H3,(H,15,16);2*1H
• InChI Key： AYLHRBWGERHPKZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1CCCN(CC2C=NN(C)C=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 260
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid

Introduction to 1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid (CAS No. 1431963-32-4)

1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid, identified by its CAS number 1431963-32-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a piperidine core linked to a methylpyrazole moiety, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The structural motif combines the versatility of piperidine, a scaffold frequently encountered in bioactive molecules, with the unique pharmacophoric properties of pyrazole derivatives.

The 1-methyl-1H-pyrazol-4-yl substituent plays a crucial role in determining the compound's chemical and biological behavior. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the methyl group at the 1-position of the pyrazole ring enhances its lipophilicity, which can be advantageous for membrane permeability and oral bioavailability. This feature makes 1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid a promising candidate for further exploration in pharmacological research.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the piperidine ring can engage in hydrogen bonding with polar residues in protein active sites, while the pyrazole moiety may interact through hydrophobic and π-stacking interactions. Such insights are invaluable for designing novel drug candidates with improved binding affinity and selectivity.

The synthesis of 1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid involves multi-step organic transformations, typically starting from commercially available precursors. Key steps include condensation reactions to form the pyrazole ring, followed by functional group modifications to introduce the piperidine moiety. The synthesis must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity.

In vitro studies have begun to elucidate the pharmacological profile of 1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid. Initial experiments indicate that this compound exhibits moderate activity against certain enzymatic targets, suggesting potential therapeutic applications. For instance, its interaction with specific kinases or metabolic enzymes could lead to the development of novel inhibitors for treating chronic diseases. Further research is needed to fully characterize its mechanism of action and assess its safety profile.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid. Predictive models can screen large chemical libraries for molecules with desired properties, reducing the time and cost associated with experimental screening. This approach has already led to several breakthroughs in identifying lead compounds for various therapeutic areas.

Future directions in the study of 1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid include exploring its derivatives and analogs to optimize its pharmacological properties. Structural modifications can enhance potency, selectivity, and pharmacokinetic profiles, making it a more effective therapeutic agent. Additionally, investigating its behavior in preclinical models will provide critical data on its efficacy and safety before human trials.

The role of 1-(1-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxylic acid in medicinal chemistry underscores the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists. By leveraging cutting-edge technologies and innovative methodologies, researchers can accelerate the discovery of novel therapeutics that address unmet medical needs.

In conclusion, 1-(1-methyl-1H-pyrazol-4-ylmethylpiperidine)-3-carboxylic acid (CAS No. 1431963-32) represents a fascinating compound with potential applications in drug development. Its unique structure and promising biological activity make it a valuable asset in the quest for new medicines. Continued research will further elucidate its therapeutic potential and pave the way for future clinical applications.